Cas no 1797694-33-7 (N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide)

• Product Name: N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide
• CAS No: 1797694-33-7
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 6587018
• PubChem ID: 71810592
• Update Time: 2025-11-06

N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1797694-33-7
• N-[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]CYCLOPROPANECARBOXAMIDE
• N-(2-(2-fluorophenyl)-2-methoxypropyl)cyclopropanecarboxamide
• F6452-0004
• AKOS024568540
• N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide

• Inchi： 1S/C14H18FNO2/c1-14(18-2,9-16-13(17)10-7-8-10)11-5-3-4-6-12(11)15/h3-6,10H,7-9H2,1-2H3,(H,16,17)
• InChI Key： BLJCMQLSTNRRQB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(CNC(C1CC1)=O)OC

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide

Comprehensive Overview of N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide (CAS No. 1797694-33-7)

N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide (CAS No. 1797694-33-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropane carboxamide backbone and fluorophenyl moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for fluorinated compounds like N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide has surged due to their enhanced metabolic stability and membrane permeability. These properties make them ideal candidates for the development of novel therapeutics. The presence of the methoxypropyl group further enhances the compound's solubility, a critical factor in drug formulation. As the pharmaceutical industry shifts toward precision medicine, compounds with such tailored functionalities are becoming increasingly valuable.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide?" Synthetic chemists often explore multi-step protocols involving amide coupling reactions and cyclopropane ring formation. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination are also employed to improve yield and purity. These methods align with the growing trend of green chemistry, minimizing waste and optimizing reaction conditions.

The compound's CAS number 1797694-33-7 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Given the rising interest in small-molecule drugs, N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide is often discussed in forums focusing on structure-activity relationships (SAR) and lead optimization. Its potential interactions with enzymes and receptors are subjects of ongoing computational and experimental studies, leveraging tools like molecular docking and QSAR modeling.

Another hot topic is the compound's role in central nervous system (CNS) drug development. The fluorophenyl group is known to influence blood-brain barrier penetration, a key consideration for treating neurological disorders. Researchers are investigating whether modifications to the methoxypropyl or cyclopropane segments could enhance efficacy while reducing off-target effects. Such inquiries reflect the broader shift toward personalized therapeutics and targeted drug delivery systems.

From a commercial perspective, suppliers and manufacturers highlight the compound's high purity (>98%) and compliance with Good Manufacturing Practices (GMP). Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used for quality control. As the industry embraces artificial intelligence (AI) for compound screening, datasets involving CAS 1797694-33-7 are increasingly integrated into machine learning algorithms to predict novel applications.

In summary, N-[2-(2-Fluorophenyl)-2-methoxypropyl]cyclopropanecarboxamide represents a compelling case study in modern drug design. Its structural complexity, combined with its potential therapeutic relevance, positions it as a compound of enduring interest. Whether in academic labs or industrial R&D, its exploration continues to bridge gaps between chemical innovation and biomedical breakthroughs.